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Compound of Interest |

2-Cyclohexyl-2-methylpropan-1-
Compound Name:
amine
CAS No.: 143689-08-1
Cat. No.: B120775

CAS Number: 143689-08-1 Formula: CioH21N Molecular Weight: 155.28 g/mol Hazard Class:
Corrosive (Amine), Acute Toxin

Part 1: Executive Summary & Immediate Action

Status:Hazardous Chemical Waste Primary Disposal Path:High-BTU Incineration (via licensed
waste contractor). Prohibited: Do NOT dispose of down the drain. Do NOT mix with oxidizing
agents or strong acids in the waste stream without controlled neutralization.

Emergency Spill Response (Quick View):

Evacuate immediate area if fumes are present.

PPE: Butyl rubber or Neoprene gloves, chemical splash goggles, lab coat.

Contain: Use sand or vermiculite.[1] Do not use combustible materials (sawdust).

Neutralize: Use a spill kit containing citric acid or dilute acetic acid if available and trained.

Part 2: Chemical Identity & Hazard Assessment

To dispose of 2-Cyclohexyl-2-methylpropan-1-amine safely, one must first understand its
reactivity profile. As an aliphatic amine, it functions as a base and a nucleophile.
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Physicochemical Properties Relevant to Disposal

Property

Value | Characteristic

Operational Implication

Physical State

Liquid (Viscous)

Requires leak-proof secondary

containment during transport.

pH (Agqueous)

> 11.5 (Strong Base)

Corrosive (D002). Incompatible
with acidic waste streams

unless neutralized.

Flash Point

> 60°C (Estimated)*

Combustible. Classify as
Ignitable (D001) if < 60°C;
otherwise, treat as combustible

liquid.

Water Solubility

Low / Moderate

May form separate phases in
agueous waste; requires

organic solvent waste stream.

Reactivity

Incompatible with Strong
Oxidizers, Acids, Acid
Chlorides

Exothermic Reaction Risk.
Never add directly to
concentrated acid waste

bottles.

*Note: While specific flash point data for this isomer is limited, structurally similar aliphatic

amines (e.g., cyclohexanemethanamine) often exhibit flash points between 60°C and 90°C.

Always assume combustibility.

Part 3: Regulatory Framework (USA/RCRA)

This compound is not explicitly listed on the EPA's "P" or "U" lists. However, it exhibits

Characteristic Hazards that mandate regulation under the Resource Conservation and

Recovery Act (RCRA).

e D002 (Corrosivity): Aqueous solutions with pH > 12.5.

e DO0O01 (Ignitability): If the specific batch flash point is < 60°C (140°F).
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Controlled Substance Status: While structurally related to stimulants like propylhexedrine, 2-
Cyclohexyl-2-methylpropan-1-amine is generally considered a chemical building block.
However, researchers should always verify against the DEA List I/ll Chemical table if using
large quantities, as regulations on amine precursors can evolve.

Part 4: Step-by-Step Disposal Workflows
Workflow A: Routine Waste Collection (The "Lab Pack" Method)

This is the preferred method for research laboratories to ensure maximum safety and
compliance.

e Segregation:
o Dedicate a waste container specifically for "Basic Organic Waste".

o Do NOT mix with: Nitric acid, Peroxides, or Chloroform (reaction with amines can be
violent or generate carbene intermediates).

e Container Selection:

o Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal cans if the amine
is wet, as it may corrode aluminum or zinc.

e Labeling:

o Label as "Hazardous Waste - Corrosive, Toxic".

o List constituents: "2-Cyclohexyl-2-methylpropan-1-amine, [Solvent Name]".
» Storage:

o Store in a secondary containment tray.

o Keep away from heat sources.[1][2][3]

Workflow B: Bulk Neutralization (Only if permitted)
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Caution: This procedure generates heat. Only perform if you have specific EHS authorization to
treat waste on-site.

» Preparation: Place the amine waste in a fume hood.

e Dilution: Dilute the amine 1:10 with water or ice.

e Titration: Slowly add 1M Hydrochloric Acid (HCI) or Sulfuric Acid (H2S0O4) while stirring.
e Monitoring: Check pH continuously. Stop when pH reaches 6-8.

» Disposal: The resulting ammonium salt solution should still be collected as chemical waste
unless your facility has a specific permit for drain disposal of neutralized non-toxic salts (rare
for organic amines).

Part 5: Visualizations
Diagram 1: Routine Disposal Decision Tree

This logic flow ensures the material ends up in the correct waste stream.
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CRITICAL SAFETY CHECK

Verify pH > 12
Do NOT mix with Acids

Waste: 2-Cyclohexyl-2-methylpropan-1-amine

Is the waste Pure or in Solution?

RN

Pure Chemical In Solution

Small Qty

Lab Pack: Basic Organic (Corrosive) Identify Solvent

Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

Waste Stream: Halogenated Organics Waste Stream: Non-Halogenated Organics
(Segregate from Acids) (High BTU Fuel Blending)

Click to download full resolution via product page

Caption: Logic flow for categorizing amine waste into the correct regulatory stream based on
solvent composition.

Diagram 2: Emergency Spill Response Protocol

A self-validating workflow for immediate spill containment.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b120775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Collect Debris
Double-bag in HazWaste bags

ization (Optional):
Apply Citric Acid powder

@
Use Vermiculite/Sand dams

Don PPE;
Gloves (Butyl), Goggles, Coat

EVACUATE LAB
Call EHS/Fire Dept

Click to download full resolution via product page

Caption: Step-by-step emergency response for minor vs. major spills of 2-Cyclohexyl-2-
methylpropan-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. southwest.tn.edu [southwest.tn.edu]

o 2. fishersci.com [fishersci.com]
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o 3. files.dep.state.pa.us [files.dep.state.pa.us]

e 4. 2-Cyclohexyl-2-methylpropan-1-amine | C10H21N | CID 19776368 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Comprehensive Disposal Guide: 2-Cyclohexyl-2-
methylpropan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120775#2-cyclohexyl-2-methylpropan-1-amine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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